Cas no 184368-83-0 (1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, ethyl ester)

• Product Name: 1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, ethyl ester
• CAS No: 184368-83-0
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• CID: 114308
• PubChem ID: 18711314
• Update Time: 2025-04-18

1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, ethyl ester
• ethyl 2-methyl-4-oxo-2,3-dihydropyridine-1-carboxylate
• 1(2H)-Pyridinecarboxylic acid, 3,4-dihydro-2-methyl-4-oxo-, ethyl ester
• 184368-83-0

• Inchi： 1S/C9H13NO3/c1-3-13-9(12)10-5-4-8(11)6-7(10)2/h4-5,7H,3,6H2,1-2H3
• InChI Key： XBOIBUYXYYHINM-UHFFFAOYSA-N
• SMILES： O(CC)C(N1C=CC(CC1C)=O)=O

Computed Properties

• Exact Mass: 183.08959
• Monoisotopic Mass: 183.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• PSA: 46.61